Cas no 28276-32-6 (Benzoic acid, 4-mercapto-, ethyl ester)

• Product Name: Benzoic acid, 4-mercapto-, ethyl ester
• CAS No: 28276-32-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 1434323
• PubChem ID: 10845149
• Update Time: 2025-05-22

Benzoic acid, 4-mercapto-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-mercapto-, ethyl ester
• ethyl 4-sulfanylbenzoate
• NBBWLOJCZSYDAD-UHFFFAOYSA-N
• SCHEMBL1790807
• ethyl-4-mercaptobenzoate
• G68059
• 4-MERCAPTOBENZOICACIDETHYLESTER
• 28276-32-6
• p-mercaptobenzoic acid ethyl ester
• 4-MERCAPTOBENZOIC ACID ETHYL ESTER
• DTXSID30445667
• EN300-673732
• ethyl 4-mercaptobenzoate

• Inchi： 1S/C9H10O2S/c1-2-11-9(10)7-3-5-8(12)6-4-7/h3-6,12H,2H2,1H3
• InChI Key： NBBWLOJCZSYDAD-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Benzoic acid, 4-mercapto-, ethyl ester

4-Mercaptobenzoic Acid Ethyl Ester

4-Mercaptobenzoic acid ethyl ester, also known by its CAS number 28276-32-6, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of benzoic acid, where the carboxylic acid group is esterified with ethanol, and the sulfur-containing mercapto group (-SH) is attached to the fourth position of the benzene ring. The structure of this compound makes it versatile for use in different fields, including materials science, pharmaceuticals, and electronics.

The synthesis of 4-mercaptobenzoic acid ethyl ester typically involves multi-step processes that include substitution reactions and esterification. Recent advancements in synthetic chemistry have allowed for more efficient and environmentally friendly methods to produce this compound. For instance, researchers have explored the use of catalytic systems and green solvents to minimize waste and improve yield. These innovations not only enhance the scalability of production but also align with global sustainability goals.

One of the most promising applications of 4-mercaptobenzoic acid ethyl ester is in the field of materials science, particularly in the development of advanced polymers and coatings. The mercapto group provides excellent reactivity, making it ideal for cross-linking reactions that enhance the mechanical properties of materials. Recent studies have demonstrated its use in creating self-healing polymers, which can repair minor damages without external intervention. This property is highly valuable in industries such as automotive and aerospace, where durability and longevity are critical.

In the pharmaceutical sector, benzoic acid derivatives like this compound are being investigated for their potential as drug delivery agents. The ethyl ester group can serve as a carrier for bioactive molecules, improving their solubility and bioavailability. Additionally, the sulfur-containing functional group may contribute to antioxidant properties, which are beneficial in combating oxidative stress-related diseases.

Recent research has also highlighted the role of benzoic acid derivatives in electronic applications, particularly in the development of sensors and conductive materials. The compound's ability to form stable films on various substrates makes it suitable for use in thin-film transistors and flexible electronics. Furthermore, its responsiveness to environmental stimuli such as temperature and pH levels opens up possibilities for smart sensing technologies.

The demand for high-quality chemical compounds like benzoic acid derivatives continues to grow as industries seek innovative solutions to complex challenges. With its unique chemical properties and diverse applications, benzoic acid ethyl ester with a mercapto group stands out as a valuable component in modern material science and technology.